The preparation of 2H-1,4-benzoxazin-3-(4H)-ones viapalladium-catalyzed intramolecular C–O bond formation†

Chemical Communications Pub Date: 2011-08-24 DOI: 10.1039/C1CC14209G

Abstract

Pd/PtBu3-catalyzed intramolecular C–O bond formation has been used to access aryl- and alkyl-substituted benzoxazinones.

Graphical abstract: The preparation of 2H-1,4-benzoxazin-3-(4H)-ones viapalladium-catalyzed intramolecular C–O bond formation
The preparation of 2H-1,4-benzoxazin-3-(4H)-ones viapalladium-catalyzed intramolecular C–O bond formation†
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